Cas no 127-67-3 (2(3H)-Furanone,3-ethyldihydro-4-(1H-imidazol-4-ylmethyl)-, (3S,4R)- (9CI))
127-67-3 structure
Product name:2(3H)-Furanone,3-ethyldihydro-4-(1H-imidazol-4-ylmethyl)-, (3S,4R)- (9CI)
2(3H)-Furanone,3-ethyldihydro-4-(1H-imidazol-4-ylmethyl)-, (3S,4R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2(3H)-Furanone,3-ethyldihydro-4-(1H-imidazol-4-ylmethyl)-, (3S,4R)- (9CI)
- demethylmedicalpin
- pilocarpidine
- (3S,4R)-3-ethyl-4-(1H-imidazol-5-ylmethyl)dihydrofuran-2(3H)-one
- 3-ethyl-4-(1H-imidazol-5-ylmethyl)dihydrofuran-2(3H)-one
- Einecs 204-856-8
- N-Demethylpilocarpine
- (3S,4R)-3-Ethyl-4,5-dihydro-4-[(1H-imidazol-5-yl)methyl]furan-2(3H)-one
- (3S,4R)-3-Ethyl-4,5-dihydro-4-[(1H-imidazole-5-yl)methyl]-2(3H)-furanone
- 127-67-3
- 2(3H)-Furanone, 3-ethyldihydro-4-(1H-imidazol-4-ylmethyl)-, (3S,4R)-
- C17964
- Q27155348
- (3S,4R)-3-Ethyldihydro-4-(1H-imidazol-4-ylmethyl)-2(3H)-furanone
- 25HXL8A3SJ
- 2(3H)-Furanone, 3-ethyldihydro-4-(1H-imidazol-4-ylmethyl)-, (3S-cis)-
- 3-Ethyl-4-[(1H-imidazol-5-yl)methyl]oxolan-2-one
- SCHEMBL20101587
- CHEBI:81416
- DTXSID90925758
- (3S,4R)-3-ethyl-4-(1H-imidazol-5-ylmethyl)oxolan-2-one
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- Inchi： InChI=1S/C10H14N2O2/c1-2-9-7(5-14-10(9)13)3-8-4-11-6-12-8/h4,6-7,9H,2-3,5H2,1H3,(H,11,12)
- InChI Key： QVRFSYRSSMDRPS-UHFFFAOYSA-N
- SMILES： CCC1C(=O)OCC1CC1=CN=CN1
Computed Properties
- Exact Mass: 193.09779
- Monoisotopic Mass: 194.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55A^2
- XLogP3: 1.1
Experimental Properties
- Density: 1.186
- Boiling Point: 457°Cat760mmHg
- Flash Point: 230.2°C
- Refractive Index: 1.538
- PSA: 52.08
- LogP: 1.15140
2(3H)-Furanone,3-ethyldihydro-4-(1H-imidazol-4-ylmethyl)-, (3S,4R)- (9CI) Related Literature
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2. Organic chemistry
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4. LXXXVI.—The relation of pilocarpidine to pilocarpine. Synthesis of 1 : 4- and 1 : 5-dimethylglyoxalinesRichard Burtles,Frank Lee Pyman,James Roylance J. Chem. Soc. Trans. 1925 127 581
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5. Proceedings of the Chemical Society, Vol. 16, No. 220
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